Cas no 1403564-18-0 (3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile)

3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile is a specialized organic compound featuring a pyrrole core substituted with methoxy-ethyl and methyl groups, along with a β-ketonitrile functional group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and fine chemical synthesis. The presence of both electron-donating (methoxy-ethyl) and electron-withdrawing (cyano-carbonyl) groups enhances its utility in nucleophilic and electrophilic reactions. Its well-defined molecular framework allows for precise modifications in heterocyclic chemistry. The compound's stability under standard conditions and compatibility with common organic solvents further support its use in controlled synthetic processes. It serves as a valuable building block for developing complex molecules in medicinal and materials chemistry research.

3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile structure

1403564-18-0 structure

Product Name:3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile

CAS No:1403564-18-0

MF:C₁₂H₁₆N₂O₂

MW:220.267642974854

CID:5208929

Update Time:2025-10-30

3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Chemical and Physical Properties

Names and Identifiers

- 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile
- Inchi： 1S/C12H16N2O2/c1-9-8-11(12(15)4-5-13)10(2)14(9)6-7-16-3/h8H,4,6-7H2,1-3H3
- InChI Key： VCVIYEBBYDRMEK-UHFFFAOYSA-N
- SMILES： C(#N)CC(C1C=C(C)N(CCOC)C=1C)=O

3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM502805-1g	3-(1-(2-Methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)-3-oxopropanenitrile	1403564-18-0	97%	1g	$***	2023-03-30

3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Additional information on 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile

Research Brief on 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile (CAS: 1403564-18-0)

In recent years, the compound 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile (CAS: 1403564-18-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-based structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on its stereochemical properties. Researchers have employed NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized product, ensuring its suitability for further biological evaluation.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinases involved in inflammatory pathways, making it a candidate for the treatment of autoimmune diseases. Additionally, its unique chemical structure allows for easy derivatization, enabling researchers to explore a wide range of analogs with enhanced pharmacological properties.

Recent in vivo studies have further elucidated the pharmacokinetic profile of 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile. These studies have revealed favorable absorption and distribution characteristics, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and bioavailability, which are critical for its transition from preclinical to clinical development.

In conclusion, 3-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-3-oxo-propionitrile represents a promising scaffold for the development of new therapeutic agents. Ongoing research is focused on addressing its current limitations and exploring its full potential in various disease models. The compound's versatility and unique mechanism of action make it a valuable asset in the field of chemical biology and drug discovery.